Cas no 688355-47-7 (2-{(2-fluorophenyl)methylsulfanyl}-N-(4-methoxyphenyl)methylquinazolin-4-amine)

• Product Name: 2-{(2-fluorophenyl)methylsulfanyl}-N-(4-methoxyphenyl)methylquinazolin-4-amine
• CAS No: 688355-47-7
• MF: C₂₃H₂₀FN₃OS
• MW: 405.487807273865
• CID: 6089769
• PubChem ID: 4548366
• Update Time: 2025-06-20

2-{(2-fluorophenyl)methylsulfanyl}-N-(4-methoxyphenyl)methylquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-{(2-fluorophenyl)methylsulfanyl}-N-(4-methoxyphenyl)methylquinazolin-4-amine
• 2-{[(2-fluorophenyl)methyl]sulfanyl}-N-[(4-methoxyphenyl)methyl]quinazolin-4-amine
• 2-((2-fluorobenzyl)thio)-N-(4-methoxybenzyl)quinazolin-4-amine
• AKOS002084148
• BRD-K00021584-001-01-3
• 688355-47-7
• SR-01000565619-1
• F6548-4590
• SR-01000565619
• 2-[(2-fluorophenyl)methylsulfanyl]-N-[(4-methoxyphenyl)methyl]quinazolin-4-amine

• Inchi： 1S/C23H20FN3OS/c1-28-18-12-10-16(11-13-18)14-25-22-19-7-3-5-9-21(19)26-23(27-22)29-15-17-6-2-4-8-20(17)24/h2-13H,14-15H2,1H3,(H,25,26,27)
• InChI Key： IJWXNKBQTABQAW-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1F)C1=NC2C=CC=CC=2C(=N1)NCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 405.13111161g/mol
• Monoisotopic Mass: 405.13111161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 72.3Ų

Additional information on 2-{(2-fluorophenyl)methylsulfanyl}-N-(4-methoxyphenyl)methylquinazolin-4-amine

Introduction to 2-{(2-fluorophenyl)methylsulfanyl}-N-(4-methoxyphenyl)methylquinazolin-4-amine (CAS No. 688355-47-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 2-{(2-fluorophenyl)methylsulfanyl}-N-(4-methoxyphenyl)methylquinazolin-4-amine, identified by its CAS number 688355-47-7, represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. This quinazoline derivative, characterized by its unique structural features—including a fluorophenyl moiety, a methylsulfanyl group, and an N-(4-methoxyphenyl)methyl substituent—has garnered attention due to its promising biological activities and mechanistic insights.

Quinazoline scaffolds are well-documented in pharmaceutical research, owing to their versatility and the wide array of biological functions they can modulate. The introduction of fluorine atoms into aromatic rings, as seen in this compound, is a common strategy to enhance metabolic stability, binding affinity, and pharmacokinetic properties. The fluorophenyl group in this molecule not only contributes to its structural complexity but also imparts specific electronic and steric properties that may influence its interactions with biological targets.

The presence of a methylsulfanyl group at the 2-position of the quinazoline ring adds another layer of functionalization. Methylsulfanyl (–SMe) groups are known to participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions, which may be relevant for drug design or bioconjugation strategies. Furthermore, the N-(4-methoxyphenyl)methyl substituent at the 4-amino position introduces a hydrophobic pocket that could enhance binding to protein targets. This combination of structural elements makes 2-{(2-fluorophenyl)methylsulfanyl}-N-(4-methoxyphenyl)methylquinazolin-4-amine a compelling candidate for further investigation.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes and interactions of such molecules with high precision. The three-dimensional structure of this compound suggests that it may engage with biological targets through multiple non-covalent interactions, including hydrogen bonding, π-stacking, and hydrophobic effects. These interactions are critical for modulating enzyme activity or receptor binding affinity—a key consideration in medicinal chemistry.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex bioactive molecules. Quinazoline derivatives have been extensively studied for their roles as antiviral, anticancer, anti-inflammatory, and antimicrobial agents. The structural motifs present in 2-{(2-fluorophenyl)methylsulfanyl}-N-(4-methoxyphenyl)methylquinazolin-4-amine align well with these therapeutic areas, suggesting that it could serve as a valuable building block for novel drug candidates.

In vitro studies have begun to explore the biological profile of this compound. Preliminary data indicate that it exhibits moderate activity against certain kinases and transcription factors, which are implicated in various diseases. The fluorophenyl group appears to play a crucial role in mediating these effects by influencing receptor recognition or allosteric modulation. Additionally, the methylsulfanyl moiety may contribute to selective toxicity by interacting with specific residues within the target protein.

The therapeutic relevance of this molecule is further underscored by its pharmacokinetic profile. Studies suggest that it possesses favorable solubility and stability under physiological conditions, which are essential for drug development. Moreover, the presence of polar functional groups enhances its bioavailability, making it a promising candidate for further optimization.

From a synthetic chemistry perspective, the preparation of 2-{(2-fluorophenyl)methylsulfanyl}-N-(4-methoxyphenyl)methylquinazolin-4-amine involves multi-step reactions that showcase modern synthetic methodologies. Key steps include Suzuki-Miyaura cross-coupling for introducing the fluorophenyl moiety, nucleophilic substitution for incorporating the methylsulfanyl group, and reductive amination for constructing the quinazoline core. These reactions highlight the compound’s synthetic accessibility and versatility.

The integration of machine learning models into drug discovery has accelerated the identification of promising candidates like this one. Predictive algorithms can analyze structural features such as molecular descriptors and predict potential biological activities with remarkable accuracy. Such tools have been instrumental in prioritizing compounds for experimental validation—a process that would be computationally prohibitive without advanced computational techniques.

Future research directions may focus on expanding the chemical space around this scaffold by introducing additional functional groups or exploring analogues with different substitution patterns. This approach could uncover novel derivatives with enhanced potency or selectivity against specific disease targets. Additionally, exploring prodrug formulations or bioconjugation strategies might further improve its therapeutic efficacy.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated—they have revolutionized drug development by improving pharmacological properties such as bioavailability and metabolic stability. The unique combination of structural features in 2-{(2-fluorophenyl)methylsulfanyl}-N-(4-methoxyphenyl)methylquinazolin-4-amine exemplifies how strategic functionalization can yield molecules with significant therapeutic potential.

In conclusion,2-{(2-fluorophenyl)methylsulfanyl}-N-(4-methoxyphenyl)methylquinazolin-4-amine (CAS No. 688355-47-7) is a structurally intriguing molecule with broad applications in chemical biology and medicinal chemistry. Its unique combination of substituents—including a fluorophenyl, a methylsulfanyl, and an N-(4-methoxyphenyl)methyl group—makes it an attractive candidate for further exploration as both a lead compound and a synthetic intermediate. As research continues to uncover new biological functions and synthetic strategies,this quinazoline derivative holds promise for advancing therapeutic interventions across multiple disease areas.